1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine

• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 1-[4-(2-methoxyphenoxy)butyl]-4-methylpiperidine
• InChI: InChI=1S/C17H27NO2/c1-15-9-12-18(13-10-15)11-5-6-14-20-17-8-4-3-7-16(17)19-2/h3-4,7-8,15H,5-6,9-14H2,1-2H3
• InChI Key: RZNOKHNYXVKTKY-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)CCCCOC2=CC=CC=C2OC
• solubility: 30.7 [ug/mL]

Description

1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine, also known as MPBP, is a chemical compound that belongs to the class of piperidine derivatives. It is a potent and selective antagonist of the sigma-1 receptor, which is a transmembrane protein involved in various cellular processes, including neuronal signaling, calcium homeostasis, and protein folding. MPBP has gained significant attention in scientific research due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

The sigma-1 receptor is a chaperone protein located on the endoplasmic reticulum and plasma membrane of cells. It interacts with various proteins, including ion channels, G protein-coupled receptors, and enzymes, to modulate their activity and signaling. 1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine binds to the sigma-1 receptor with high affinity and inhibits its activity, leading to downstream effects on various cellular processes.
Biochemical and Physiological Effects:
1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine has been shown to modulate various biochemical and physiological processes, including calcium signaling, oxidative stress, neuroinflammation, and synaptic plasticity. It has also been shown to enhance neurotrophic factor signaling, which is important for neuronal survival and growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine in lab experiments is its high selectivity and potency for the sigma-1 receptor, which allows for specific modulation of this target without affecting other proteins. However, its lipophilic nature and poor solubility in water can pose challenges in experimental design and drug delivery.

Future Directions

There are several potential future directions for research on 1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine, including:
1. Investigating its therapeutic potential in other neurological and psychiatric disorders, such as bipolar disorder and addiction.
2. Developing more efficient synthesis methods and drug delivery systems to improve its efficacy and bioavailability.
3. Studying its effects on other cellular processes and signaling pathways, such as autophagy and mitochondrial function.
4. Exploring its potential as a diagnostic and prognostic biomarker for neurological and psychiatric disorders.
5. Investigating its interactions with other drugs and compounds to identify potential synergistic effects or adverse interactions.
In conclusion, 1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine is a promising compound with significant potential for therapeutic applications in various neurological and psychiatric disorders. Its selective modulation of the sigma-1 receptor and its effects on various cellular processes make it a valuable tool in scientific research. Further studies are needed to fully understand its mechanisms of action and potential clinical applications.

Synthesis Methods

The synthesis of 1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine involves the reaction of 4-methylpiperidine with 1,4-dibromobutane and 2-methoxyphenol in the presence of a base catalyst, followed by purification through column chromatography. The yield of 1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine obtained through this method is generally high, and the purity can be further improved through recrystallization.

Scientific Research Applications

1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including depression, anxiety, schizophrenia, and Alzheimer's disease. The sigma-1 receptor, which is the primary target of 1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine, has been implicated in the pathophysiology of these disorders, and its modulation through 1-[4-(2-Methoxyphenoxy)butyl]-4-methylpiperidine can lead to significant improvements in symptoms.